Cas no 69619-25-6 (Ethyl 4-{[(tert-butoxy)carbonyl]amino}-3-hydroxypentanoate)

• Product Name: Ethyl 4-{[(tert-butoxy)carbonyl]amino}-3-hydroxypentanoate
• CAS No: 69619-25-6
• MF: C₁₂H₂₃NO₅
• MW: 261.314724206924
• CID: 6430326
• PubChem ID: 72801176
• Update Time: 2025-05-21

Ethyl 4-{[(tert-butoxy)carbonyl]amino}-3-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

• Pentonic acid, 2,4,5-trideoxy-4-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester (9CI)
• EN300-717667
• ethyl 4-{[(tert-butoxy)carbonyl]amino}-3-hydroxypentanoate
• 69619-25-6
• Ethyl 4-{[(tert-butoxy)carbonyl]amino}-3-hydroxypentanoate

• Inchi： 1S/C12H23NO5/c1-6-17-10(15)7-9(14)8(2)13-11(16)18-12(3,4)5/h8-9,14H,6-7H2,1-5H3,(H,13,16)
• InChI Key： BTSXUUIYWQKWPG-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(CC(=O)OCC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.15762283g/mol
• Monoisotopic Mass: 261.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.085±0.06 g/cm3(Predicted)
• Boiling Point: 387.7±32.0 °C(Predicted)
• pka: 12.03±0.46(Predicted)

Additional information on Ethyl 4-{[(tert-butoxy)carbonyl]amino}-3-hydroxypentanoate

Comprehensive Guide to Ethyl 4-{[(tert-butoxy)carbonyl]amino}-3-hydroxypentanoate (CAS No. 69619-25-6)

Ethyl 4-{[(tert-butoxy)carbonyl]amino}-3-hydroxypentanoate (CAS No. 69619-25-6) is a versatile chemical compound widely used in pharmaceutical synthesis and organic chemistry research. This ester derivative, featuring both hydroxyl and tert-butoxycarbonyl (Boc) protecting groups, plays a crucial role in peptide synthesis and drug development. Its unique structure makes it a valuable intermediate for constructing complex molecules with high precision.

The compound's molecular formula is C₁₂H₂₁NO₅, with a molecular weight of 259.30 g/mol. The presence of both the Boc-protected amino group and the hydroxyl functionality at the 3-position of the pentanoate backbone provides multiple sites for chemical modification, making it particularly useful in medicinal chemistry applications. Researchers often employ this compound in the synthesis of β-amino acid derivatives, which are important building blocks for many biologically active compounds.

In recent years, Ethyl 4-{[(tert-butoxy)carbonyl]amino}-3-hydroxypentanoate has gained attention in the context of green chemistry initiatives. As the pharmaceutical industry seeks more sustainable synthetic routes, this compound's potential for atom-economical transformations has become increasingly valuable. Its stability under various reaction conditions while maintaining reactivity at desired sites makes it an attractive choice for environmentally conscious synthesis strategies.

The compound's applications extend to the development of novel enzyme inhibitors and peptide mimetics, areas that have seen significant growth due to advances in targeted drug therapies. With the rising interest in personalized medicine and biologics, intermediates like 69619-25-6 are becoming more important in the production of specialized therapeutic agents. The Boc protecting group in particular offers advantages in these applications, as it can be selectively removed under mild acidic conditions without affecting other sensitive functional groups.

From a technical perspective, Ethyl 4-{[(tert-butoxy)carbonyl]amino}-3-hydroxypentanoate typically appears as a colorless to pale yellow liquid or low-melting solid at room temperature. It shows good solubility in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran, but limited solubility in water. These properties make it convenient for use in various synthetic procedures while allowing for straightforward purification processes.

Quality control of CAS 69619-25-6 typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy to ensure purity and confirm structural integrity. The compound's stability profile suggests proper storage under inert atmosphere at low temperatures (typically 2-8°C) to maintain optimal quality over extended periods. These handling characteristics contribute to its reliability as a synthetic intermediate in both research and production settings.

The market for specialized chemical intermediates like Ethyl 4-{[(tert-butoxy)carbonyl]amino}-3-hydroxypentanoate has grown steadily with the expansion of the pharmaceutical and biotechnology sectors. Current trends in drug discovery, particularly in areas such as protease inhibitors and peptide-based therapeutics, have increased demand for high-quality building blocks with well-defined stereochemistry. The compound's chiral center at the 3-position adds to its value in stereoselective synthesis applications.

Researchers investigating 69619-25-6 often explore its potential in creating novel drug conjugates and prodrug systems. The ethyl ester moiety provides opportunities for further modification or enzymatic cleavage in biological systems, while the Boc group allows for controlled deprotection sequences. These features make the compound particularly useful in developing targeted delivery systems and controlled-release formulations.

In the context of current pharmaceutical challenges, such as developing treatments for emerging diseases and addressing antibiotic resistance, compounds like Ethyl 4-{[(tert-butoxy)carbonyl]amino}-3-hydroxypentanoate play a supporting role in creating new molecular entities. Its utility in constructing peptidomimetic scaffolds is especially relevant for overcoming limitations associated with traditional peptide drugs, such as poor bioavailability and rapid metabolic degradation.

The synthesis and application of CAS 69619-25-6 continue to evolve with advances in synthetic methodology. Recent publications have demonstrated innovative uses of this intermediate in flow chemistry setups and continuous manufacturing processes, aligning with industry shifts toward more efficient production technologies. These developments highlight the compound's adaptability to modern pharmaceutical manufacturing paradigms.

For researchers working with Ethyl 4-{[(tert-butoxy)carbonyl]amino}-3-hydroxypentanoate, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory safety protocols for organic compounds should be observed during its use. Material Safety Data Sheets (MSDS) provide specific guidance for safe handling, storage, and disposal of this chemical intermediate.

Looking forward, the importance of 69619-25-6 is expected to grow as research into peptide therapeutics and targeted small molecules expands. Its balanced combination of protective groups and reactive sites positions it as a valuable tool for medicinal chemists addressing complex synthetic challenges. The compound's versatility ensures its continued relevance in both academic research and industrial applications within the life sciences sector.